Cas no 2742653-05-8 (Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride)

• Product Name: Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride
• CAS No: 2742653-05-8
• MF: C₁₀H₁₄Cl₃NO₃
• MW: 302.582060337067
• CID: 6024840
• PubChem ID: 165706695
• Update Time: 2025-10-29

Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride
• EN300-7460299
• 2742653-05-8
• Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride

• Inchi： 1S/C10H13Cl2NO3.ClH/c1-2-3-15-10(14)7(13)4-6-5-8(11)16-9(6)12;/h5,7H,2-4,13H2,1H3;1H
• InChI Key： CPQXQSJPNMRELU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(O1)Cl)CC(C(=O)OCCC)N.Cl

Computed Properties

• Exact Mass: 301.003926g/mol
• Monoisotopic Mass: 301.003926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride

Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride: A Comprehensive Overview

Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride (CAS no. 2742653-05-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, exhibits potential applications in various biological and medicinal contexts. Its molecular structure, featuring a propyl ester group, an amino group, and a dichlorofuran moiety, makes it a versatile candidate for further exploration in drug discovery and synthesis.

The significance of Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. The presence of both amino and ester functional groups provides multiple points for chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility is particularly valuable in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing dichlorofuran derivatives. The dichlorofuran moiety in Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride contributes to its unique reactivity and interaction with biological targets. Studies have shown that such derivatives can exhibit significant biological activity, making them promising candidates for further investigation.

One of the most compelling aspects of Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride is its potential role in the development of new antibiotics and antiviral agents. The structural features of this compound allow it to interact with bacterial and viral enzymes in ways that could lead to the discovery of novel therapeutic strategies. Researchers are particularly interested in its ability to disrupt essential metabolic pathways in pathogens, thereby inhibiting their growth and replication.

The synthesis of Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The process typically begins with the preparation of the dichlorofuran precursor, followed by functional group transformations to introduce the propyl ester and amino groups. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for drug delivery systems where bioavailability is a key consideration. The enhanced solubility also facilitates easier handling and administration in clinical settings.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride with greater accuracy. Molecular modeling techniques allow scientists to simulate interactions between this compound and biological targets, providing insights into its potential therapeutic effects. These computational methods have significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The use of high-throughput screening (HTS) has further accelerated the exploration of Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride's pharmacological potential. HTS allows researchers to rapidly test thousands of compounds against various biological assays, identifying those with the most promising activity profiles. This approach has been instrumental in uncovering new leads for drug development and has already led to several successful clinical candidates.

In conclusion, Propyl 2-amino-3-(2,5-dichlorofuran-3-yl)propanoate hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features and versatile chemical properties make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.